Cas no 2680531-18-2 (1-phenyl-1-5-(trifluoromethyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride)

• Product Name: 1-phenyl-1-5-(trifluoromethyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride
• CAS No: 2680531-18-2
• MF: C₁₀H₁₀ClF₃N₄
• MW: 278.661410808563
• MDL: MFCD34185776
• CID: 5465178
• PubChem ID: 165940494
• Update Time: 2025-06-13

1-phenyl-1-5-(trifluoromethyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5074336686
• 1-phenyl-1-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]methanamine hydrochloride
• 1-phenyl-1-5-(trifluoromethyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride

• MDL： MFCD34185776
• Inchi： 1S/C10H9F3N4.ClH/c11-10(12,13)9-15-8(16-17-9)7(14)6-4-2-1-3-5-6;/h1-5,7H,14H2,(H,15,16,17);1H
• InChI Key： RRXFCIDVGSYZPE-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=NNC(C(C2C=CC=CC=2)N)=N1)(F)F

Computed Properties

• Exact Mass: 278.0546085 g/mol
• Monoisotopic Mass: 278.0546085 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6
• Molecular Weight: 278.66

Additional information on 1-phenyl-1-5-(trifluoromethyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride

Introduction to 1-Phenyl-1-5-(trifluoromethyl)-1H-1,2,4-triazol-3-ylmethanamine Hydrochloride (CAS No. 2680531-18-2)

1-Phenyl-1-5-(trifluoromethyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride (CAS No. 2680531-18-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique molecular structure, which includes a phenyl group, a trifluoromethyl group, and a triazole ring. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug development.

The molecular formula of 1-Phenyl-1-5-(trifluoromethyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride is C₁₄H₁₂F₃N₄·HCl, with a molecular weight of approximately 307.77 g/mol. The compound's structure features a central triazole ring linked to a phenyl group and a trifluoromethylated amine moiety. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacological profile.

In recent years, triazoles have been extensively studied for their diverse biological activities, including antifungal, antiviral, and anticancer properties. The introduction of the trifluoromethyl group further enhances these properties by modulating the compound's lipophilicity and metabolic stability. This makes 1-Phenyl-1-5-(trifluoromethyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride an attractive candidate for the development of novel therapeutic agents.

One of the key areas of research involving this compound is its potential as an antifungal agent. Triazoles are well-known for their broad-spectrum antifungal activity against various pathogenic fungi. The addition of the trifluoromethyl group can enhance the compound's ability to inhibit fungal enzymes such as lanosterol 14α-demethylase, which is crucial for fungal cell wall synthesis. Recent studies have shown that 1-Phenyl-1-5-(trifluoromethyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride exhibits potent antifungal activity against Candida species and Aspergillus species, making it a promising lead compound for the development of new antifungal drugs.

Beyond its antifungal properties, 1-Phenyl-1-5-(trifluoromethyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride has also been investigated for its potential as an anticancer agent. Triazoles have been shown to exhibit cytotoxic effects against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. The presence of the phenyl group and trifluoromethyl group can enhance the compound's ability to penetrate cell membranes and interact with specific cellular targets. Preliminary studies have demonstrated that this compound can effectively inhibit the growth of human breast cancer cells (MCF-7) and colon cancer cells (HT-29), suggesting its potential as a novel anticancer agent.

In addition to its biological activities, 1-Phenyl-1-5-(trifluoromethyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride has also been studied for its physicochemical properties. The compound exhibits good solubility in water due to the presence of the hydrochloride salt form. This property is crucial for its use in pharmaceutical formulations and drug delivery systems. Furthermore, the compound's stability under various conditions has been evaluated to ensure its suitability for long-term storage and transportation.

The synthesis of 1-Phenyl-1-5-(trifluoromethyl)-1H-1,2,4-triazol-3-ylmethanamine hydrochloride involves several steps that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 5-(trifluoromethyl)-3-amino-tetrazole with benzaldehyde followed by reduction to form the amine derivative. The final step involves treating the amine with hydrogen chloride gas to form the hydrochloride salt. Advanced synthetic techniques such as microwave-assisted synthesis have been employed to optimize the reaction conditions and improve the efficiency of the process.

The safety profile of 1-Phenyl-1-5-(trifluoromethyl)-1H-1,2,4-triazol-3-y methanamine hydrochloride has been extensively evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1 Phenyl 5 trifluoromethyl 3 ylmethanamine hydrochloride (CAS No 2680531 8 2) represents a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research Its unique molecular structure incorporating a phenyl group trifluoromethyl group and triazole ring makes it an attractive candidate for further development as an antifungal or anticancer agent Continued research into this compound will likely yield valuable insights into its mechanisms of action and therapeutic potential